Cas no 1250706-15-0 (2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-one
• CAS No: 1250706-15-0
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 5904985
• PubChem ID: 61723080
• Update Time: 2025-06-08

2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-one
• 5-Isopropyl-2-methylbenzofuran-3(2h)-one
• 3(2H)-Benzofuranone, 2-methyl-5-(1-methylethyl)-
• 1250706-15-0
• EN300-1448746
• CS-0348467
• AKOS010992432

• Inchi： 1S/C12H14O2/c1-7(2)9-4-5-11-10(6-9)12(13)8(3)14-11/h4-8H,1-3H3
• InChI Key： OLUVTZRYCADIKY-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(C)C)C=C2C(=O)C1C

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 296.2±40.0 °C(Predicted)

Additional information on 2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-one

Introduction to 2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-one (CAS No. 1250706-15-0) and Its Emerging Applications in Chemical Biology

2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-one, identified by its CAS number 1250706-15-0, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzofuran class, a scaffold widely recognized for its biological activity and synthetic versatility. The presence of a methyl group at the 2-position and an isopropyl substituent at the 5-position, along with the dihydrobenzofuran core, contributes to its unique chemical properties and potential applications.

The benzofuran moiety is a key pharmacophore in many bioactive molecules, exhibiting a broad spectrum of biological activities ranging from anti-inflammatory to anticancer effects. The specific substitution pattern in 2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-one enhances its interactability with biological targets, making it a promising candidate for further investigation. Recent studies have highlighted the compound's potential in modulating enzyme activity and cellular pathways, which could pave the way for novel therapeutic interventions.

In the realm of drug discovery, the synthesis and optimization of heterocyclic compounds like 2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-one are of paramount importance. The compound's structural features allow for facile modifications, enabling researchers to explore derivatives with enhanced efficacy and reduced toxicity. Advances in synthetic methodologies have made it possible to produce complex benzofuran derivatives with high precision, facilitating their integration into preclinical and clinical studies.

One of the most compelling aspects of 2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-one is its role as a key intermediate in the development of bioactive molecules. Researchers have leveraged its scaffold to design compounds that interact with specific biological targets, such as kinases and transcription factors. These interactions are critical for developing drugs that can modulate disease-related pathways effectively. The compound's ability to cross cell membranes and reach intracellular targets further underscores its potential as a pharmacological tool.

Recent breakthroughs in computational chemistry have accelerated the discovery process for compounds like 2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-one. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. This approach has significantly reduced the time and cost associated with drug development, making it feasible to explore more complex derivatives efficiently.

The pharmacological profile of 2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-one has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential in treating various conditions by inhibiting key enzymes and modulating signaling pathways. For instance, studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes or modulating cytokine production. Such findings highlight the compound's therapeutic promise and justify further clinical investigation.

The synthetic route to 2-Methyl-5-(propan-2-y l)-2,3-dihydro -1 -benzofuran -3 -one involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the benzofuran core followed by functional group interconversions to introduce the desired substituents. These synthetic strategies not only produce the target compound but also provide insights into developing related scaffolds with tailored properties.

The versatility of benzofuran derivatives like 2-Methyl -5 -( propan - 2 - yl ) - 2 , 3 - dihydro -1 -benzofuran - 3 - one extends beyond their therapeutic applications. They serve as valuable tools in mechanistic studies, helping researchers understand how small molecules interact with biological systems at a molecular level. This understanding is crucial for designing drugs that can effectively target diseases while minimizing side effects.

As research progresses, new methodologies continue to emerge for studying compounds like 1250706 -15 -0 . High-throughput screening technologies enable rapid evaluation of large libraries of compounds for biological activity, while next-generation sequencing techniques provide insights into how these compounds affect gene expression and cellular function. These advancements collectively enhance our ability to harness natural product-inspired scaffolds for drug development.

The future prospects for 1250706 -15 -0 are bright, with ongoing research exploring its potential in treating neurological disorders, metabolic diseases, and infections. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide. The compound's unique structural features make it a cornerstone in medicinal chemistry efforts aimed at addressing unmet medical needs.